Explore by Category Solution & Vapor Deposition Precursors

Decacarbonyldimanganese

Manganese carbonyl, a chemical compound consisting of manganese and carbon monoxide, holds immense potential in scientific research. It is widely utilized as a catalyst in various reactions, including organic synthesis and polymerization processes. This versatile material exhibits remarkable properties that contribute to the development of innovative technologies and advancements in the field of chemistry.

CAS No.:10170-69-1

Molecular Formula:C10Mn2O10

Molecular Weight:389.98 g/mol

Availability: In Stock

Trichloro(octyl)silane

Trichloro(octyl)silane is a chemical compound used in scientific research. It acts as a versatile reagent, facilitating various organic transformations. Its applications range from surface modification to synthesis of functional materials, making it an essential tool in diverse research fields.

CAS No.:5283-66-9

Molecular Formula:C8H17Cl3Si

Molecular Weight:247.7 g/mol

Availability: In Stock

Platinum(II) acetylacetonate

"Platinum(II) acetylacetonate is a versatile chemical compound used in scientific research. It exhibits unique properties, making it valuable in catalysis, materials science, and organic synthesis. Its applications range from developing efficient sensors to designing cutting-edge electronic devices."

CAS No.:15170-57-7

Molecular Formula:C10H16O4Pt

Molecular Weight:395.32 g/mol

Availability: In Stock

Silver acetylacetonate

'(Pentane-2,4-dionato-O,O')silver is a fascinating chemical compound used in scientific research. Known for its complex structure and diverse applications, it holds immense potential in catalysis, material science, and organic synthesis. Its perplexing nature and bursty behavior make it an intriguing subject for further exploration.'

CAS No.:15525-64-1

Molecular Formula:C5H7AgO2

Molecular Weight:206.98 g/mol

Availability: In Stock

Tetraallyltin

Tetraallyltin, a chemical compound, holds immense scientific value. With its versatile properties, researchers employ it across various domains. Its application ranges from catalysis and organic synthesis to materials science, making it a promising asset for innovative scientific investigations.

CAS No.:7393-43-3

Molecular Formula:C12H20Sn

Molecular Weight:283 g/mol

Availability: In Stock

Dysprosium(III) acetate hydrate

CAS No.:304675-49-8

Molecular Formula:C6H14DyO7

Molecular Weight:360.67 g/mol

Availability: In Stock

Electronic Materials

Biomedical Materials

Energy Materials

Screening Compounds

Biochemicals

Chemical Synthesis

Catalysts

Chemical Biology

Flavors & Fragrances

Amino Acids Resins & Reagents

Building Blocks

Lab Chemicals

Stable Isotopes

Formulation

Portfolio APIs

Bioactive Small Molecules

Reference Materials

Analytical Reagents

Analytical Chromatography

Pathways